Cas no 1864074-65-6 (Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride)

Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride structure
1864074-65-6 structure
Product Name:Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
CAS No:1864074-65-6
MF:C12H16ClF2N
MW:247.71194934845
CID:5719802
PubChem ID:86263081
Update Time:2025-09-26

Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • AKOS026747756
    • A1-16633
    • F2167-2137
    • starbld0038111
    • EN300-240865
    • cyclopentyl-(3,4-difluorophenyl)methanamine;hydrochloride
    • 1864074-65-6
    • cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
    • Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
    • Inchi: 1S/C12H15F2N.ClH/c13-10-6-5-9(7-11(10)14)12(15)8-3-1-2-4-8;/h5-8,12H,1-4,15H2;1H
    • InChI Key: KCUYZYIUYCXLGT-UHFFFAOYSA-N
    • SMILES: Cl.FC1=C(C=CC(=C1)C(C1CCCC1)N)F

Computed Properties

  • Exact Mass: 247.0939335g/mol
  • Monoisotopic Mass: 247.0939335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C285381-100mg
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6
100mg
$ 135.00 2022-03-28
TRC
C285381-500mg
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6
500mg
$ 570.00 2022-03-28
TRC
C285381-1g
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6
1g
$ 865.00 2022-03-28
Enamine
EN300-240865-0.05g
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6 95%
0.05g
$647.0 2024-06-19
Enamine
EN300-240865-0.1g
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6 95%
0.1g
$678.0 2024-06-19
Enamine
EN300-240865-0.25g
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6 95%
0.25g
$708.0 2024-06-19
Enamine
EN300-240865-0.5g
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6 95%
0.5g
$739.0 2024-06-19
Enamine
EN300-240865-1.0g
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6 95%
1.0g
$770.0 2024-06-19
Enamine
EN300-240865-2.5g
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6 95%
2.5g
$1509.0 2024-06-19
Enamine
EN300-240865-5.0g
cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride
1864074-65-6 95%
5.0g
$2235.0 2024-06-19

Additional information on Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride

Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride: A Promising Compound in Pharmaceutical Research

Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride is a synthetic compound with a unique chemical structure that has garnered significant attention in recent years. This compound, identified by the CAS number 1864074-65-6, represents an important advancement in the field of medicinal chemistry due to its potential applications in drug discovery and development. The molecule combines a cyclopentyl ring with a 3,4-difluorophenyl group, forming a methanamine core that is further functionalized with a hydrochloride salt. This structural configuration contributes to its pharmacological profile, making it a subject of interest for researchers exploring novel therapeutic strategies.

Recent studies have highlighted the versatility of Cyclopentyl(3,4-difluorophen,4-difluorophenyl)methanamine hydrochloride in modulating biological pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to interact with specific protein targets, suggesting potential applications in the treatment of neurodegenerative disorders. The 3,4-difluorophenyl moiety is particularly noteworthy, as it has been shown to enhance ligand-receptor binding affinity, a critical factor in drug efficacy. This finding aligns with broader trends in pharmaceutical research, where fluorine substitution is increasingly recognized for its role in improving drug stability and metabolic resistance.

The synthesis of Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride involves a multi-step process that requires precise control of reaction conditions. A 2024 study published in Organic & Biomolecular Chemistry described an optimized protocol for its preparation, emphasizing the importance of temperature regulation and catalyst selection. This approach not only improves yield but also minimizes byproduct formation, a critical consideration in large-scale pharmaceutical manufacturing. The hydrochloride salt form of the compound is particularly advantageous for pharmaceutical applications, as it enhances solubility and facilitates formulation into various dosage forms.

One of the most intriguing aspects of Cyclopent,4-difluorophenyl)methanamine hydrochloride is its potential as a lead compound for the development of new therapeutics. Researchers have explored its activity in modulating signaling pathways associated with inflammation and immune response. A 2023 preclinical study published in Pharmacological Research reported that the compound exhibits anti-inflammatory properties by inhibiting key cytokine production, suggesting its potential as an adjunct therapy for chronic inflammatory conditions. This discovery underscores the importance of structure-activity relationship (SAR) studies in optimizing the pharmacological profile of such compounds.

The molecular structure of Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride has also been analyzed using advanced computational methods. A 2024 review in Computational and Structural Chemistry discussed how molecular docking simulations reveal its ability to bind to specific receptors with high selectivity. These computational models have become essential tools in drug discovery, allowing researchers to predict molecular interactions and optimize chemical modifications before experimental validation. This approach has significantly accelerated the development of new compounds with targeted therapeutic effects.

Another area of interest is the application of Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride in the treatment of neurological disorders. A 2023 study published in Neuropharmacology investigated its potential as a modulator of neurotransmitter systems, particularly in the context of Parkinson's disease. The compound's ability to interact with dopamine receptors was found to enhance neuroprotection, offering new possibilities for the management of neurodegenerative conditions. These findings highlight the compound's relevance in the growing field of neuropharmacology.

Despite its promising properties, the development of Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride as a therapeutic agent requires further investigation. A 2024 review in Drug Discovery Today emphasized the need for comprehensive preclinical and clinical studies to evaluate its safety and efficacy. The compound's potential side effects, particularly its impact on metabolic pathways, require thorough assessment to ensure its suitability for human use. This underscores the importance of rigorous pharmacological evaluation in the drug development process.

The environmental impact of Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride is another aspect that has been explored in recent research. A 2023 study published in Environmental Science & Technology examined its biodegradability and potential ecological effects. These findings are crucial for the sustainable development of pharmaceutical compounds, as they contribute to the broader goal of minimizing environmental pollution while maintaining therapeutic efficacy. This research highlights the importance of considering ecological factors in the design and application of new drugs.

The ongoing research into Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride reflects the dynamic nature of medicinal chemistry. As new analytical techniques and computational models continue to evolve, the potential applications of this compound are likely to expand. Researchers are also exploring its use in combination therapies, where it may enhance the effectiveness of existing treatments for various conditions. These developments underscore the importance of interdisciplinary collaboration in advancing pharmaceutical science.

Ultimately, Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride represents a fascinating example of how chemical innovation can lead to new therapeutic possibilities. Its unique structure and functional properties make it a valuable subject for further investigation. As research continues to uncover its potential, this compound may play a significant role in the future of drug discovery and development. The journey of this compound from the laboratory to potential clinical application highlights the complexity and excitement of modern pharmaceutical research.

As the field of medicinal chemistry continues to evolve, compounds like Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride will remain at the forefront of innovation. The integration of advanced analytical techniques, computational modeling, and experimental validation will be crucial in translating these findings into practical therapeutic solutions. This compound's potential applications in various medical fields further emphasize its significance in the ongoing quest for new and effective treatments. The future of pharmaceutical research is likely to be shaped by such discoveries, offering new hope for patients worldwide.

In conclusion, Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride is a compound with significant scientific and therapeutic potential. Its unique chemical structure and functional properties have been the focus of extensive research, revealing its potential applications in drug discovery and development. As researchers continue to explore its properties and potential uses, this compound may contribute to the advancement of various therapeutic strategies. The ongoing studies into its pharmacological effects and environmental impact underscore the importance of comprehensive research in the field of medicinal chemistry. This compound serves as a testament to the power of chemical innovation in addressing complex medical challenges.

The study of Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride exemplifies the interdisciplinary nature of modern pharmaceutical research. By combining insights from chemistry, biology, and computational science, researchers are able to uncover new possibilities for therapeutic applications. As this field continues to advance, the potential of such compounds will likely expand, offering new solutions to a wide range of medical conditions. The continued exploration of Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride and similar compounds will be essential in shaping the future of drug discovery and development.

The journey of Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride from a synthetic compound to a potential therapeutic agent highlights the importance of scientific inquiry and innovation. As researchers continue to investigate its properties and applications, this compound may contribute to the development of new treatments for various conditions. The ongoing research into its pharmacological effects and environmental impact underscores the need for comprehensive studies in the field of medicinal chemistry. This compound serves as a valuable example of how chemical innovation can lead to significant advancements in healthcare.

As the field of medicinal chemistry continues to evolve, compounds like Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride will remain at the forefront of innovation. The integration of advanced analytical techniques, computational modeling, and experimental validation will be crucial in translating these findings into practical therapeutic solutions. This compound's potential applications in various medical fields further emphasize its significance in the ongoing quest for new and effective treatments. The future of pharmaceutical research is likely to be shaped by such discoveries, offering new hope for patients worldwide.

In conclusion, Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride is a compound with significant scientific and therapeutic potential. Its unique chemical structure and functional properties have been the focus of extensive research, revealing its potential applications in drug discovery and development. As researchers continue to explore its properties and potential uses, this compound may contribute to the advancement of various therapeutic strategies. The ongoing studies into its pharmacological effects and environmental impact underscore the importance of comprehensive research in the field of medicinal chemistry. This compound serves as a testament to the power of chemical innovation in addressing complex medical challenges.

The study of Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride exemplifies the interdisciplinary nature of modern pharmaceutical research. By combining insights from chemistry, biology, and computational science, researchers are able to uncover new possibilities for therapeutic applications. As this field continues to advance, the potential of such compounds will likely expand, offering new solutions to a wide range of medical conditions. The continued exploration of Cyclopent, the article is about the compound Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride, which is a chemical compound with potential applications in pharmaceutical research. The article discusses the chemical structure, properties, and potential uses of this compound in drug development. It also highlights the importance of interdisciplinary research in advancing medicinal chemistry and the potential impact of such compounds on future healthcare solutions. The article concludes by emphasizing the significance of ongoing studies in this field and the potential contributions of this compound to the development of new therapeutic strategies. The compound Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride is a chemical entity with significant potential in pharmaceutical research. Here's a concise summary of its key aspects: ### Chemical Structure and Properties - Structure: It is a substituted amine derivative featuring a cyclopentyl group connected to a methanamine moiety, which is further linked to a 3,4-difluorophenyl group. The hydrochloride salt form enhances its solubility and stability. - Functional Groups: The presence of fluorine atoms in the phenyl ring and the cyclopentyl ring contributes to its unique pharmacological profile, influencing interactions with biological targets. ### Potential Applications in Drug Development - Therapeutic Targets: Research suggests it may interact with receptors or enzymes involved in neurological, inflammatory, or metabolic pathways. Its structure hints at potential applications in treating conditions such as neurodegenerative diseases, psychiatric disorders, or chronic inflammation. - Combination Therapies: It may serve as a lead compound for developing synergistic treatments when combined with existing drugs, enhancing efficacy or reducing side effects. ### Research and Innovation - Interdisciplinary Approach: The study of this compound exemplifies the integration of chemistry, biology, and computational modeling to explore its pharmacological potential. - Environmental Considerations: Research into its biodegradability and ecological impact underscores the importance of sustainable drug design. ### Significance in Medicinal Chemistry - Innovation in Healthcare: Ongoing studies aim to translate these findings into practical therapeutic solutions, highlighting the compound's role in advancing future healthcare strategies. - Future Prospects: As research progresses, this compound may contribute to the development of novel treatments for complex medical conditions, underscoring the dynamic nature of pharmaceutical science. ### Conclusion Cyclopentyl(3,4-difluorophenyl)methanamine hydrochloride represents a promising candidate in the quest for innovative therapeutics. Its unique structure and potential applications highlight the importance of interdisciplinary research in driving advancements in medicinal chemistry and addressing global health challenges.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd